![molecular formula C24H21ClFN3O2 B251556 N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide](/img/structure/B251556.png)
N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide is a compound that belongs to the family of benzamides. It has been extensively studied for its potential use in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide involves the inhibition of certain enzymes, such as phosphodiesterase 5 (PDE5) and histone deacetylase (HDAC). This inhibition leads to increased levels of cyclic guanosine monophosphate (cGMP) and acetylation of histones, respectively. These effects can lead to various physiological and biochemical changes in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific enzyme that is inhibited. For example, the inhibition of PDE5 can lead to vasodilation and increased blood flow, while the inhibition of HDAC can lead to changes in gene expression and cell differentiation.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide in lab experiments is its potent inhibitory effects on certain enzymes. This makes it a valuable tool for studying the physiological and biochemical effects of these enzymes. However, one limitation is that its effects may not be specific to a particular enzyme, leading to potential off-target effects.
Future Directions
There are several future directions for the study of N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide. One area of interest is its potential use in cancer therapy, as it has been shown to have anti-tumor effects in certain cell lines. Additionally, further research is needed to fully understand its mechanism of action and potential off-target effects. Finally, the development of more specific inhibitors of enzymes such as PDE5 and HDAC may lead to more targeted therapies for various diseases.
Synthesis Methods
The synthesis of N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide involves the reaction of 4-fluoro-3-nitrobenzoic acid with 4-(4-benzoylpiperazin-1-yl)aniline in the presence of a reducing agent such as iron powder. The resulting compound is then purified using column chromatography to obtain the final product.
Scientific Research Applications
N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide has been used in various scientific research studies due to its unique properties. It has been shown to have potent inhibitory effects on certain enzymes, making it a potential candidate for drug development. Additionally, it has been studied for its potential use in cancer therapy and as an analgesic.
Properties
Molecular Formula |
C24H21ClFN3O2 |
---|---|
Molecular Weight |
437.9 g/mol |
IUPAC Name |
N-[4-(4-benzoylpiperazin-1-yl)-3-chlorophenyl]-4-fluorobenzamide |
InChI |
InChI=1S/C24H21ClFN3O2/c25-21-16-20(27-23(30)17-6-8-19(26)9-7-17)10-11-22(21)28-12-14-29(15-13-28)24(31)18-4-2-1-3-5-18/h1-11,16H,12-15H2,(H,27,30) |
InChI Key |
CHOOEGNIDWRQFS-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)F)Cl)C(=O)C4=CC=CC=C4 |
Canonical SMILES |
C1CN(CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)F)Cl)C(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.